Cas no 1205-84-1 (Ethyl Trans-4-Phenyl-2-Butenoate)

• Product Name: Ethyl Trans-4-Phenyl-2-Butenoate
• CAS No: 1205-84-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 895756
• PubChem ID: 5370607
• Update Time: 2025-10-22

Ethyl Trans-4-Phenyl-2-Butenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl Trans-4-Phenyl-2-Butenoate
• SCHEMBL6263496
• AS-60322
• MFCD03844686
• (E)-Ethyl 4-phenylbut-2-enoate
• ETHYL (2E)-4-PHENYLBUT-2-ENOATE
• C12H14O2
• ethyl4-phenylbut-2-enoate
• ethyl 4-phenylbut-2-enoate
• Ethyl (2E)-4-phenyl-2-butenoate #
• A1-50275
• CS-0370944
• 54966-42-6
• ethyl (E)-4-phenylbut-2-enoate
• CS-0047024
• 1205-84-1
• AKOS006278387
• 1466-22-4
• 2-Butenoic acid, 4-phenyl-, ethyl ester

• Inchi： 1S/C12H14O2/c1-2-14-12(13)10-6-9-11-7-4-3-5-8-11/h3-9H,2,10H2,1H3/b9-6-
• InChI Key： QGHDRPQXRRBNNR-TWGQIWQCSA-N
• SMILES： CCOC(C/C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.34840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Ethyl Trans-4-Phenyl-2-Butenoate

Ethyl Trans-4-Phenyl-2-Butenoate (CAS No: 1205-84-1) - A Comprehensive Overview

Ethyl Trans-4-Phenyl-2-Butenoate, identified by its Chemical Abstracts Service (CAS) number 1205-84-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, characterized by its aromatic and unsaturated structure, has garnered attention due to its versatile applications and potential benefits in various scientific domains.

The molecular structure of Ethyl Trans-4-Phenyl-2-Butenoate consists of a phenyl group attached to a trans-configured butenoate ester. This configuration imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the aromatic ring enhances its reactivity, while the unsaturated bond allows for further functionalization, opening doors to a wide range of derivatives.

In recent years, Ethyl Trans-4-Phenyl-2-Butenoate has been explored for its potential applications in the pharmaceutical industry. Its structural features make it a promising candidate for the synthesis of bioactive molecules. Researchers have been particularly interested in its role as a precursor in the development of novel therapeutic agents. The compound's ability to undergo various chemical transformations has led to its incorporation into complex synthetic pathways aimed at creating molecules with desirable pharmacological properties.

One of the most compelling aspects of Ethyl Trans-4-Phenyl-2-Butenoate is its utility in the synthesis of flavor and fragrance compounds. The aromatic and ester functionalities contribute to its distinctive scent profile, making it a valuable ingredient in perfumery and food flavoring industries. The compound's stability under various conditions further enhances its appeal as an industrial chemical.

The latest research in this field has highlighted the compound's role in developing advanced materials. Ethyl Trans-4-Phenyl-2-Butenoate has been investigated for its potential use in creating polymers with enhanced mechanical and thermal properties. Its incorporation into polymer matrices has shown promise in improving the performance of materials used in high-performance applications.

Moreover, Ethyl Trans-4-Phenyl-2-Butenoate has found applications in agrochemical research. The compound's structural versatility allows it to serve as a building block for synthesizing novel agrochemicals with improved efficacy and environmental compatibility. This aligns with the growing demand for sustainable agricultural practices, where compounds that offer both effectiveness and reduced environmental impact are highly valued.

In academic research, Ethyl Trans-4-Phenyl-2-Butenoate has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and reactivity make it an ideal candidate for mechanistic studies, providing insights that can be applied to broader areas of organic chemistry. Such studies contribute to the advancement of chemical knowledge and the development of more efficient synthetic routes.

The compound's role in drug discovery cannot be overstated. Ethyl Trans-4-Phenyl-2-Butenoate has been employed in the synthesis of various pharmacophores, which are key structural elements responsible for the biological activity of drugs. By serving as a precursor, it enables the creation of molecules with targeted therapeutic effects. This underscores its importance in the ongoing quest to develop new medications that address unmet medical needs.

The industrial significance of Ethyl Trans-4-Phenyl-2-Butenoate extends beyond pharmaceuticals and agrochemicals. It is also utilized in the production of specialty chemicals used in coatings, adhesives, and other industrial applications. Its ability to impart specific properties to these materials makes it a valuable component in formulating high-performance products.

In conclusion, Ethyl Trans-4-Phenyl-2-Butenoate (CAS No: 1205/84/1) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceutical research, agrochemical development, material science, and industrial chemistry. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further, driving innovation and progress in various scientific fields.